![molecular formula C7H16Cl2N2O B6206406 6-oxa-2,9-diazaspiro[4.5]decane dihydrochloride CAS No. 2694728-94-2](/img/no-structure.png)
6-oxa-2,9-diazaspiro[4.5]decane dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“6-oxa-2,9-diazaspiro[4.5]decane dihydrochloride” is a chemical compound with the CAS Number: 1609403-01-1 . Its IUPAC name is 9-methyl-6-oxa-2,9-diazaspiro [4.5]decane dihydrochloride . The molecular weight of this compound is 229.15 .
Molecular Structure Analysis
The InChI code for “6-oxa-2,9-diazaspiro[4.5]decane dihydrochloride” is 1S/C8H16N2O.2ClH/c1-10-4-5-11-8 (7-10)2-3-9-6-8;;/h9H,2-7H2,1H3;2*1H . This code provides a standard way to encode the molecular structure using text.Physical And Chemical Properties Analysis
The compound is a white solid . It should be stored at room temperature .Safety and Hazards
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 6-oxa-2,9-diazaspiro[4.5]decane dihydrochloride involves the reaction of 1,5-dibromopentane with 1,2-diaminopropane to form the spirocyclic intermediate, which is then reacted with sodium methoxide and methanol to form the final product.", "Starting Materials": [ "1,5-dibromopentane", "1,2-diaminopropane", "Sodium methoxide", "Methanol", "Hydrochloric acid" ], "Reaction": [ "Step 1: 1,5-dibromopentane is reacted with 1,2-diaminopropane in the presence of sodium methoxide and methanol to form the spirocyclic intermediate.", "Step 2: The spirocyclic intermediate is then treated with hydrochloric acid to form 6-oxa-2,9-diazaspiro[4.5]decane dihydrochloride as the final product." ] } | |
CAS RN |
2694728-94-2 |
Molecular Formula |
C7H16Cl2N2O |
Molecular Weight |
215.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.